Cas no 67537-70-6 (Cyclohexanehexacarboxylicacid)

• Product Name: Cyclohexanehexacarboxylicacid
• CAS No: 67537-70-6
• MF: C₁₂H₁₂O₁₂
• MW: 348.216485023499
• CID: 502250
• PubChem ID: 18515416
• Update Time: 2025-04-19

Cyclohexanehexacarboxylicacid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanehexacarboxylicacid
• 1,2,3,4,5,6-CYCLOHEXANEHEXACARBOXYLIC ACID MONOHYDRATE
• cyclohexane-1,1,2,2,3,3-hexacarboxylic acid
• 67537-70-6
• SCHEMBL471854
• DTXSID60594319
• Cyclohexanehexacarboxylic acid
• (2-Phenylimidazo[1,2-a]pyridin-3-yl)aceticacid

• Inchi： 1S/C12H12O12/c13-4(14)10(5(15)16)2-1-3-11(6(17)18,7(19)20)12(10,8(21)22)9(23)24/h1-3H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• InChI Key： WLWKIJKUDWYINL-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)C(C(=O)O)(C(=O)O)CCCC1(C(=O)O)C(=O)O)=O

Computed Properties

• Exact Mass: 366.04300
• Monoisotopic Mass: 348.03287581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 224Ų

Experimental Properties

• PSA: 233.03000
• LogP: -1.85950

Cyclohexanehexacarboxylicacid Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：